Cas no 138343-78-9 (Carbamic acid, (2-fluoro-6-methylphenyl)-, 1,1-dimethylethyl ester)

Carbamic acid, (2-fluoro-6-methylphenyl)-, 1,1-dimethylethyl ester structure
138343-78-9 structure
Product Name:Carbamic acid, (2-fluoro-6-methylphenyl)-, 1,1-dimethylethyl ester
CAS No:138343-78-9
MF:C12H16FNO2
MW:225.259346961975
CID:1252694
PubChem ID:58779687
Update Time:2025-04-20

Carbamic acid, (2-fluoro-6-methylphenyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, (2-fluoro-6-methylphenyl)-, 1,1-dimethylethyl ester
    • DTXSID501209121
    • 138343-78-9
    • 1,1-Dimethylethyl N-(2-fluoro-6-methylphenyl)carbamate
    • WNILPYHLXCWHEP-UHFFFAOYSA-N
    • SCHEMBL5349934
    • tert-butyl 2-fluoro-6-methylphenylcarbamate
    • Inchi: 1S/C12H16FNO2/c1-8-6-5-7-9(13)10(8)14-11(15)16-12(2,3)4/h5-7H,1-4H3,(H,14,15)
    • InChI Key: WNILPYHLXCWHEP-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(C)=C1NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 225.11658
  • Monoisotopic Mass: 225.11650692g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 38.33
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